Cas no 2228530-38-7 (4-amino-3-(2-bromo-3-hydroxyphenyl)butanoic acid)

• Product Name: 4-amino-3-(2-bromo-3-hydroxyphenyl)butanoic acid
• CAS No: 2228530-38-7
• MF: C₁₀H₁₂BrNO₃
• MW: 274.11118221283
• CID: 5853189
• PubChem ID: 165792061
• Update Time: 2025-10-25

4-amino-3-(2-bromo-3-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2-bromo-3-hydroxyphenyl)butanoic acid
• 2228530-38-7
• EN300-1904233

• Inchi： 1S/C10H12BrNO3/c11-10-7(2-1-3-8(10)13)6(5-12)4-9(14)15/h1-3,6,13H,4-5,12H2,(H,14,15)
• InChI Key： UEKWWXJZEXOVRT-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(CN)CC(=O)O)O

Computed Properties

• Exact Mass: 273.00006g/mol
• Monoisotopic Mass: 273.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 83.6Ų

Additional information on 4-amino-3-(2-bromo-3-hydroxyphenyl)butanoic acid

Introduction to 4-amino-3-(2-bromo-3-hydroxyphenyl)butanoic acid (CAS No. 2228530-38-7)

4-amino-3-(2-bromo-3-hydroxyphenyl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228530-38-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, combines an amino group, a carboxylic acid moiety, and a brominated phenyl ring, making it a versatile scaffold for further functionalization and derivatization. The presence of both hydroxyl and bromine substituents on the aromatic ring introduces unique reactivity patterns, enabling its application in diverse chemical transformations relevant to drug discovery and material science.

The compound's structural features position it as a promising intermediate in the synthesis of biologically active molecules. Specifically, the 4-amino-3-(2-bromo-3-hydroxyphenyl)butanoic acid backbone can serve as a precursor for designing novel heterocyclic compounds or as a building block for peptidomimetics. Its bifunctional nature allows for selective modifications at multiple sites, facilitating the development of targeted therapeutics. In recent years, there has been growing interest in exploring such multifaceted molecules due to their potential to modulate complex biological pathways.

Recent advancements in computational chemistry have enabled more efficient virtual screening of candidates like 4-amino-3-(2-bromo-3-hydroxyphenyl)butanoic acid. Molecular docking studies have revealed its potential binding affinity to various enzyme targets, including those implicated in metabolic disorders and inflammatory diseases. For instance, preliminary simulations suggest that this compound may interact with enzymes involved in the synthesis of prostaglandins or leukotrienes, which are key mediators of inflammation. Such interactions could make derivatives of 4-amino-3-(2-bromo-3-hydroxyphenyl)butanoic acid valuable candidates for anti-inflammatory drug development.

In parallel, synthetic methodologies have been refined to enhance the accessibility of 4-amino-3-(2-bromo-3-hydroxyphenyl)butanoic acid. Modern catalytic approaches, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled more streamlined routes to this compound. These improvements not only reduce production costs but also allow for greater scalability, which is crucial for industrial applications. Additionally, green chemistry principles have been integrated into these synthetic processes, minimizing waste and hazardous byproducts while maintaining high yields.

The pharmacological potential of 4-amino-3-(2-bromo-3-hydroxyphenyl)butanoic acid has also been explored in preclinical models. Studies indicate that certain derivatives exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. Furthermore, its structural motif resembles known bioactive scaffolds used in antibiotics and anticancer agents, suggesting broad therapeutic applicability. Researchers are currently investigating its role in modulating immune responses and its potential as an adjuvant in vaccine formulations.

From a biochemical perspective, the hydroxyl and amino groups on 4-amino-3-(2-bromo-3-hydroxyphenyl)butanoic acid contribute to its solubility and reactivity under physiological conditions. This makes it an attractive candidate for use in drug delivery systems where bioavailability is a critical factor. Recent work has focused on encapsulating this compound within liposomes or polymeric nanoparticles to enhance its stability and target specificity. Such innovations could improve therapeutic outcomes by ensuring controlled release at disease sites.

The bromine substituent on the aromatic ring is particularly noteworthy due to its ability to participate in various chemical transformations. For example, palladium-catalyzed Suzuki-Miyaura cross-coupling reactions can be employed to introduce aryl groups at this position, expanding the structural diversity of derivatives. Similarly, nucleophilic aromatic substitutions allow for further functionalization without disrupting other key moieties. These reactions underscore the versatility of 4-amino-3-(2-bromo-3-hydroxyphenyl)butanoic acid as a synthetic intermediate.

In conclusion, 4-amino-3-(2-bromo-3-hydroxyphenyl)butanoic acid (CAS No. 2228530-38-7) represents a compelling molecule with significant untapped potential across multiple domains of pharmaceutical research and industrial applications. Its unique structural attributes enable diverse synthetic pathways and biological interactions, making it a cornerstone in the development of novel therapeutics targeting inflammation, metabolic disorders, and beyond. As research continues to uncover new applications for this compound, its importance is expected to grow further within the chemical biology community.